BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Trifunctional Scaffold for Modern
Chemistry

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Chloro-2-ethynyl-1-
Compound Name:

methoxybenzene
CAS No.: 95186-47-3
Cat. No.: B1602915

Get Quote

4-Chloro-2-ethynyl-1-methoxybenzene is a highly functionalized aromatic compound that

serves as a valuable building block in synthetic chemistry. Its structure incorporates three key
moieties: a chloro group, a methoxy group, and an ethynyl (acetylene) group. This trifunctional
nature makes it a versatile intermediate for constructing complex molecular architectures,
particularly in the fields of medicinal chemistry and materials science. The chlorinated benzene
core is a common feature in numerous FDA-approved drugs, highlighting the importance of
such scaffolds.[1] The strategic placement of the reactive ethynyl group ortho to the methoxy
group and meta to the chloro group allows for regioselective transformations, making it a
sought-after precursor for targeted synthesis.

This guide provides a comprehensive overview of the logical synthesis, purification, and
characterization of 4-Chloro-2-ethynyl-1-methoxybenzene. Rather than detailing a historical
"discovery,"” we will focus on the field-proven, rational synthetic approach that a researcher
would employ today: the Sonogashira cross-coupling reaction. We will delve into the
mechanistic underpinnings of this choice, provide a detailed experimental protocol, and discuss
the significance of the molecule's structural components.
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Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's properties is foundational to its application. The key
identifiers and computed properties for 4-Chloro-2-ethynyl-1-methoxybenzene are
summarized below.

Property Value Source

4-chloro-2-ethynyl-1-

IUPAC Name methoxybenzene PubChem][2]
CAS Number 95186-47-3 PubChem|[2]
Molecular Formula CoH7CIO PubChem[2]
Molecular Weight 166.60 g/mol PubChem|[2]
SMILES COC1=C(C=C(C=C1)CI)C#C PubChem[2]
Hazard Statements H302, H315, H319, H335 PubChem|[2]

Core Synthesis Strategy: A Retrosynthetic Analysis

The most logical and robust method for forming the C(sp?)-C(sp) bond in the target molecule is
the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction
provides a direct and efficient route to connect an aryl halide with a terminal alkyne.[3]

Our retrosynthetic analysis, therefore, disconnects the bond between the benzene ring and the
alkyne. This leads to two key precursors: a halogenated anisole derivative and an acetylene
source. For optimal reactivity and selectivity, 2-Bromo-4-chloro-1-methoxybenzene is an ideal
aryl halide precursor.[4][5] The carbon-bromine bond is significantly more reactive in palladium-
catalyzed cross-coupling than the carbon-chlorine bond, ensuring the reaction occurs
selectively at the desired position.[3] For the acetylene component, (Trimethylsilyl)acetylene
(TMSA) is an excellent choice as it is a stable, liquid-phase reagent that prevents unwanted
side reactions and can be easily deprotected.[3][6]

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1602915/docs?utm_src=pdf-body#introduction-a-trifunctional-scaffold-for-modern-chemistry
https://www.mdpi.com/2073-4344/15/1/50
https://www.mdpi.com/2073-4344/15/1/50
https://www.mdpi.com/2073-4344/15/1/50
https://www.mdpi.com/2073-4344/15/1/50
https://www.mdpi.com/2073-4344/15/1/50
https://www.mdpi.com/2073-4344/15/1/50
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.rsc.org/suppdata/c8/sc/c8sc01016a/c8sc01016a1.pdf
https://cymitquimica.com/products/IN-DA003GNX/2-bromo-4-chloro-1-methoxybenzene/
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://technical.gelest.com/brochures/acetylenic-and-alkynyl-silanes/cross-coupling-of-alkynylsilanes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Target Molecule
4-Chloro-2-ethynyl-1-methoxybenzene

(’/ C(sp2)-C(sp) Disconnection I
N (Sonogashira Reaction) /’
Precursors
| |
| |
| |
| |
1 |
|
Aryl Halide Precursor L Acetylene Source
2-Bromo-4-chloro-1-methoxybenzene (Trimethylsilyl)acetylene

Click to download full resolution via product page

Caption: Retrosynthetic analysis of the target molecule.

The Sonogashira Catalytic Cycle: Mechanistic
Rationale

The Sonogashira reaction's reliability stems from a well-understood, dual-catalyst mechanism.

A Pd(0) species initiates the primary cycle by undergoing oxidative addition into the aryl-

bromide bond. Simultaneously, a copper(l) co-catalyst reacts with the terminal alkyne to form a

copper(l) acetylide. This acetylide then undergoes transmetalation with the Pd(ll)-aryl complex.

The final step is reductive elimination, which forms the desired C-C bond and regenerates the

active Pd(0) catalyst. The amine base is crucial for neutralizing the HBr byproduct and
facilitating the formation of the copper acetylide.
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Caption: The dual catalytic cycle of the Sonogashira reaction.
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Detailed Experimental Protocol

This protocol describes a two-step synthesis: (1) Sonogashira coupling to form the silyl-

protected intermediate, and (2) subsequent desilylation to yield the final product.

Part 1. Sonogashira Coupling of 2-Bromo-4-chloro-1-methoxybenzene with

(Trimethylsilyl)acetylene

* Reagents & Materials:

[¢]

2-Bromo-4-chloro-1-methoxybenzene (1.0 eq)

(Trimethylsilyl)acetylene (1.2 eq)

Bis(triphenylphosphine)palladium(ll) dichloride [PdCl2(PPhs)2] (0.02 eq)
Copper(l) iodide [Cul] (0.04 eq)

Triethylamine (EtsN), anhydrous (3.0 eq)

Toluene, anhydrous

Schlenk flask, magnetic stirrer, condenser, argon/nitrogen source

e Procedure:

System Preparation: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen),
add 2-Bromo-4-chloro-1-methoxybenzene, PdCIl2(PPhs)z (2 mol%), and Cul (4 mol%).

Solvent Addition: Add anhydrous toluene via cannula, followed by anhydrous triethylamine.
Stir the mixture for 10 minutes to ensure dissolution and catalyst activation.

Alkyne Addition: Slowly add (Trimethylsilyl)acetylene via syringe.

Reaction: Heat the reaction mixture to 70 °C and stir vigorously. Monitor the reaction
progress by Thin Layer Chromatography (TLC) or GC-MS until the starting aryl bromide is
consumed (typically 4-6 hours).
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o Workup: Cool the mixture to room temperature. Filter it through a pad of Celite to remove
catalyst residues, washing the pad with ethyl acetate. Concentrate the filtrate under
reduced pressure to obtain the crude silyl-protected product.

Part 2: Deprotection of the Trimethylsilyl (TMS) Group
» Reagents & Materials:

Crude 1-chloro-2-methoxy-4-((trimethylsilyl)ethynyl)benzene (from Part 1)

o

[¢]

Tetrabutylammonium fluoride (TBAF), 1M solution in THF (1.5 eq)

[¢]

Tetrahydrofuran (THF)

[e]

Saturated aqueous ammonium chloride (NH4Cl)

o

Ethyl acetate, brine, anhydrous magnesium sulfate (MgSQOa)

e Procedure:

[e]

Dissolution: Dissolve the crude product from Part 1 in THF in a round-bottom flask.

o Deprotection: Cool the solution to 0 °C in an ice bath. Add the TBAF solution dropwise.
Stir at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an
additional 1-2 hours. Monitor by TLC for the disappearance of the silylated intermediate.

o Quenching & Extraction: Quench the reaction by adding saturated aqueous NHa4Cl.
Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

o Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous
MgSOa, filter, and concentrate under reduced pressure to yield the crude final product.

Purification and Characterization Workflow

The crude product requires purification to remove byproducts and residual reagents. This is
typically achieved by flash column chromatography on silica gel.
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Caption: Post-synthesis purification and analysis workflow.
Predicted Spectroscopic Data:

While a definitive published spectrum for this specific molecule is not readily available, its *H
and 3C NMR, IR, and MS data can be reliably predicted based on its structure and data from
analogous compounds.[1][7][8][9]
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Analysis

Predicted Signal

Rationale

1H NMR

~7.4 ppm (d, 1H)

Aromatic proton ortho to the

ethynyl group.

~7.2 ppm (dd, 1H)

Aromatic proton between

chloro and ethynyl groups.

~6.9 ppm (d, 1H)

Aromatic proton ortho to the

methoxy group.

~3.9 ppm (s, 3H)

Methoxy (-OCHs) protons.

~3.4 ppm (s, 1H)

Terminal alkyne (-C=C-H)

proton.

13C NMR

~158 ppm

Aromatic carbon attached to

the methoxy group.

~134, 130, 115 ppm

Aromatic carbons (CH).

Quaternary aromatic carbons

=128, 118 ppm (C-Cl, C-C=CH).

~83 ppm Alkyne carbon (-C=CH).
~80 ppm Alkyne carbon (-C=CH).
~56 ppm Methoxy carbon (-OCHs).
IR (cm™1) ~3300 (sharp, strong)

Terminal alkyne C-H stretch.

~2110 (sharp, medium)

Alkyne C=C stretch.

~1600, 1480 Aromatic C=C stretches.
~1250 Aryl-O (ether) stretch.
Mass Spec [M]* at m/z 166

Molecular ion peak for
CoH735CIO.

[M+2]* at m/z 168

Isotope peak for 3’Cl (approx.

1/3 intensity of M+).
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The Role of Key Structural Moieties in Medicinal
Chemistry

The true value of 4-Chloro-2-ethynyl-1-methoxybenzene lies in the strategic combination of
its functional groups, each of which plays a significant role in drug design.

o The Chloro Group: Halogenation, particularly chlorination, is a cornerstone of medicinal
chemistry. The chloro group can modulate a molecule's lipophilicity, metabolic stability, and
binding affinity. It can participate in halogen bonding, a specific non-covalent interaction with
protein backbones, which can significantly enhance ligand potency.

e The Methoxy Group: The methoxy group is a hydrogen bond acceptor and can influence
conformation and solubility. Its presence can block a potential site of metabolism (e.g.,
preventing phenol formation), thereby increasing the drug's half-life.

e The Ethynyl Group: The terminal alkyne is a uniquely versatile functional group. It is
relatively small and linear, allowing it to probe narrow channels in protein binding pockets. It
is also a key handle for further synthetic elaboration via reactions like the "click" chemistry
(azide-alkyne cycloaddition) to form triazoles, or further Sonogashira couplings to build more
complex conjugated systems.[10] Substituted polyacetylenes are also being explored for
their potential as novel electronic and optical materials.[2][11]

Conclusion and Future Outlook

4-Chloro-2-ethynyl-1-methoxybenzene is a prime example of a molecular scaffold designed
for purpose. While it may not have a singular moment of "discovery," its existence is a logical
consequence of the advancement of powerful synthetic methodologies like the Sonogashira
coupling. This guide has outlined a robust and reliable pathway for its synthesis and
characterization, grounded in established chemical principles. As a versatile building block, it
provides researchers in drug discovery and materials science with a valuable tool to construct
novel molecules with tailored properties, ensuring its continued relevance in the advancement
of chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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